Cas no 102-25-0 (1,3,5-Triethylbenzene)

1,3,5-Triethylbenzene is a symmetrical aromatic hydrocarbon with the molecular formula C₁₂H₁₈. Its structure features three ethyl groups symmetrically substituted on a benzene ring, contributing to its high thermal stability and low polarity. This compound is commonly utilized as a solvent in organic synthesis, a precursor in specialty chemical manufacturing, and a component in high-performance fuel formulations. Its symmetrical configuration enhances chemical inertness, making it suitable for applications requiring resistance to oxidation and degradation. Additionally, 1,3,5-Triethylbenzene exhibits favorable solubility properties for non-polar and moderately polar compounds, facilitating its use in research and industrial processes.

1,3,5-Triethylbenzene structure

Product Name:1,3,5-Triethylbenzene

CAS No:102-25-0

MF:C₁₂H₁₈

MW:162.271323680878

MDL:MFCD00009261

CID:215547

PubChem ID:7602

Update Time:2025-06-07

1,3,5-Triethylbenzene Chemical and Physical Properties

Names and Identifiers

- 1,3,5-Triethylbenzene
- Benzene,1,3,5-triethyl-
- 1,3,5-Triethyl
- SYM-TRIETHYLBENZENE
- 1,3,5-trierhylbenzene
- 1,3,5-triethyl-benzen
- 1,3,5 threeethylbenzene
- LABOTEST-BB LT00436984
- Benzene, 1,3,5-triethyl-
- 1,3,5-TRIETHYLBENZENE, 97+%
- 1,3,5-TRIETHYLBENZENE, TECH., 90%
- MFCD00009261
- 1,3,5-triethyl-benzene
- Q27231532
- 102-25-0
- NS00041148
- CS-0046776
- UNII-02K328WWZQ
- EN300-20057
- T0868
- AKOS009031476
- 1,5-Triethylbenzene
- T2352
- FT-0631547
- 1,3,5-Triethylbenzene, >=97%
- Z104476614
- Benzene, 1,3,5-triethyl-; 1,3,5-Triethylbenzene; NSC 406584
- D72873
- NSC406584
- 02K328WWZQ
- 1,3,5-Triethylbenzene, technical grade, 90%
- DTXSID30881228
- Benzene,3,5-triethyl-
- T0426
- Benzene, triethyl-
- InChI=1/C12H18/c1-4-10-7-11(5-2)9-12(6-3)8-10/h7-9H,4-6H2,1-3H3
- NSC 406584
- EINECS 203-017-3
- WJYMPXJVHNDZHD-UHFFFAOYSA-
- AI3-04219
- NSC-406584
- CS-15818
- 1,3,5-Triethyl benzene
- SY008991
- DTXCID907867
- STL414475
- MDL： MFCD00009261
- Inchi： 1S/C12H18/c1-4-10-7-11(5-2)9-12(6-3)8-10/h7-9H,4-6H2,1-3H3
- InChI Key： WJYMPXJVHNDZHD-UHFFFAOYSA-N
- SMILES： C1(CC)C=C(CC)C=C(CC)C=1

Computed Properties

Exact Mass: 162.14100
Monoisotopic Mass: 162.140850574g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 81.4
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 4.3
Topological Polar Surface Area: 0Å²

Experimental Properties

Color/Form: Colorless liquid
Density: 0.862 g/mL at 25 °C(lit.)
Melting Point: -66°C(lit.)
Boiling Point: 215 °C(lit.)
Flash Point: Fahrenheit: 168.8 ° f < br / > Celsius: 76 ° C < br / >
Refractive Index: n20/D 1.495(lit.)
Water Partition Coefficient: Insoluble in water. Soluble in alcohol, ether.
PSA: 0.00000
LogP: 3.37380
Solubility: Not determined

1,3,5-Triethylbenzene Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H315-H319-H413
Warning Statement： P305+P351+P338
Hazardous Material transportation number：UN 3082 9/PG 3
WGK Germany：3
Hazard Category Code： 36/38
Safety Instruction： S26
Hazardous Material Identification：
HazardClass：9
PackingGroup：III
TSCA：Yes
Packing Group：III
Hazard Level：9
Safety Term：9
Packing Group：III
Risk Phrases：R36/38

1,3,5-Triethylbenzene Customs Data

HS CODE：2902909090
Customs Data：

China Customs Code:
2902909090

Overview:

2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

Declaration elements:

Product Name, component content

Summary:

2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

1,3,5-Triethylbenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T162082-100ml	1,3,5-Triethylbenzene	102-25-0	>97.0%(GC)	100ml	¥851.90	2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T162082-1ml	1,3,5-Triethylbenzene	102-25-0	>97.0%(GC)	1ml	¥41.90	2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T162082-25ML	1,3,5-Triethylbenzene	102-25-0	>97.0%(GC)	25ml	¥266.90	2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T162082-500ml	1,3,5-Triethylbenzene	102-25-0	>97.0%(GC)	500ml	¥3404.90	2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T162082-5ML	1,3,5-Triethylbenzene	102-25-0	>97.0%(GC)	5ml	¥68.90	2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T162073-1ML	1,3,5-Triethylbenzene	102-25-0	>99.0%(GC)	1ml	¥881.90	2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T162073-5ML	1,3,5-Triethylbenzene	102-25-0	>99.0%(GC)	5ml	¥2265.90	2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T162069-25ml	1,3,5-Triethylbenzene	102-25-0	>90.0%(GC)	25ml	¥164.90	2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T162069-100ml	1,3,5-Triethylbenzene	102-25-0	>90.0%(GC)	100ml	¥401.90	2023-08-31
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T59280-25ml	1,3,5-Triethylbenzene	102-25-0	95%	25ml	¥208.0	2023-09-06

1,3,5-Triethylbenzene Production Method

Production Method 1

102-25-0

2050-24-0

934-74-7

Reaction Conditions

1.1 Reagents: Butyllithium , Potassium tert-butoxide Solvents: Pentane
1.2 Solvents: Tetrahydrofuran

Reference

: Delocalized carbanions: 3,3',5,5'-tetramethylenebiphenyl tetraanion, a new tetraanion

Gordon, Bernard III; Loftus, James E., Journal of Organic Chemistry, 1986, 51(9), 1618-20

Production Method 2

102-25-0

877-44-1

Reaction Conditions

1.1 Catalysts: Rhodium, dicarbonyldichlorobis[μ-[1,1′-[methylenebis(thio)]bis[ethane]-S:S′]]di-… Solvents: Acetonitrile-d3

Reference

Cotrimerizations of acetylenic compounds

Agenet, Nicolas; et al, Organic Reactions (Hoboken, 2007, 68, 1-302

Production Method 3

102-25-0

877-44-1

59656-72-3

59656-71-2

Reaction Conditions

1.1 Catalysts: (η5-2,4-Cyclopentadien-1-yl)bis(η2-ethene)rhodium

Reference

Rhodium catalyzed synthesis of pyridines from alkynes and nitriles

Cioni, Paolo; et al, Journal of Molecular Catalysis, 1987, 40(3), 337-57

Production Method 4

102-25-0

141-93-5

877-44-1

635-81-4

Reaction Conditions

1.1 4 h, 400 °C

Reference

Shape-selective reactions with AEL and AFI type molecular sieves alkylation of benzene, toluene and ethylbenzene with ethanol, 2-propanol, methanol and t-butanol

Raj, K. Joseph Antony; et al, Journal of Molecular Catalysis A: Chemical, 2006, 243(1), 99-105

Production Method 5

102-25-0

141-93-5

877-44-1

Reaction Conditions

Reference

Composition of products of alkylation of benzene with ethylene in the presence of zeolite-containing catalysts

Vlasov, V. G.; et al, Neftekhimiya, 1989, 29(4), 492-6

Production Method 6

102-25-0

877-44-1

59656-72-3

59656-71-2

Reaction Conditions

Reference

Cotrimerizations of acetylenic compounds

Agenet, Nicolas; et al, Organic Reactions (Hoboken, 2007, 68, 1-302

Production Method 7

141-93-5

102-25-0

877-44-1

Reaction Conditions

1.1 Catalysts: Palladium ; 1.3 h, 150 °C

Reference

Opportunities for selective catalysis within discrete portions of zeolites: The case for SSZ-57LP

Zones, S. I.; et al, Journal of Catalysis, 2013, 308, 213-225

Production Method 8

102-25-0

141-93-5

877-44-1

635-81-4

Reaction Conditions

1.1 4 h, 350 °C

Reference

Shape-selective reactions with AEL and AFI type molecular sieves alkylation of benzene, toluene and ethylbenzene with ethanol, 2-propanol, methanol and t-butanol

Raj, K. Joseph Antony; et al, Journal of Molecular Catalysis A: Chemical, 2006, 243(1), 99-105

Production Method 9

102-25-0

141-93-5

877-44-1

635-81-4

Reaction Conditions

1.1 250 - 400 °C

Reference

Ethylation of benzene with ethanol over substituted large pore aluminophosphate-based molecular sieves

Vijayaraghavan, V. R.; et al, Journal of Molecular Catalysis A: Chemical, 2004, 207(1), 41-50

Production Method 10

102-25-0

141-93-5

877-44-1

635-81-4

Reaction Conditions

1.1 4 h, 400 °C
2.1 4 h, 350 °C

Reference

Shape-selective reactions with AEL and AFI type molecular sieves alkylation of benzene, toluene and ethylbenzene with ethanol, 2-propanol, methanol and t-butanol

Raj, K. Joseph Antony; et al, Journal of Molecular Catalysis A: Chemical, 2006, 243(1), 99-105

Production Method 11

102-25-0

141-93-5

877-44-1

42205-08-3

Reaction Conditions

1.1 Catalysts: Aluminum ; 6 h, 3 MPa, 200 °C

Reference

Adjustment of the Al siting in MCM-22 zeolite and its effect on alkylation performance of ethylene with benzene

Wang, Yanan; et al, Catalysis Today, 2018, 316, 71-77

Production Method 12

102-25-0

141-93-5

100-18-5

25550-14-5

877-44-1

42205-08-3

Reaction Conditions

1.1 Catalysts: 1,1′-(1,5-Pentanediyl)bis[1-methylpyrrolidinium] ; 7 h, 10 bar, 350 °C

Reference

Alkylation of ethylbenzene by using IM-5 catalyst

Pathak, Kanchan; et al, International Journal of Research in Pharmacy and Chemistry, 2013, 3(2), 411-425

1,3,5-Triethylbenzene Raw materials

1,3-DIETHYLBENZENE

1,3,5-Triethylbenzene Preparation Products

1,3,5-Triethylbenzene Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:102-25-0)1,3,5-三乙基苯

Order Number:LE1649402;LE9712;LE5490

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:31

Price ($):discuss personally

Email:18501500038@163.com

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:102-25-0)1,3,5-TRIETHYLBENZEN

Order Number:1649402

Stock Status:in Stock

Quantity:Company Customization

Purity:98%

Pricing Information Last Updated:Monday, 14 April 2025 21:49

Price ($):discuss personally

Email:sales2@senfeida.com

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102-25-0 (1,3,5-Triethylbenzene) Related Products

Recommended suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:102-25-0)1,3,5-三乙基苯

Purity:99%/99%/99%

Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG

Price ($):Inquiry/Inquiry/Inquiry

Suzhou Senfeida Chemical Co., Ltd

(CAS:102-25-0)1,3,5-TRIETHYLBENZEN

Purity:98%

Quantity:Company Customization

Price ($):Inquiry

Cas no 102-25-0 (1,3,5-Triethylbenzene)

1,3,5-Triethylbenzene Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

1,3,5-Triethylbenzene Security Information

1,3,5-Triethylbenzene Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

1,3,5-Triethylbenzene Pricemore >>

1,3,5-Triethylbenzene Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

Production Method 5

Production Method 6

Production Method 7

Production Method 8

Production Method 9

Production Method 10

Production Method 11

Production Method 12

1,3,5-Triethylbenzene Raw materials

1,3,5-Triethylbenzene Preparation Products

1,3,5-Triethylbenzene Suppliers

1,3,5-Triethylbenzene Related Literature

Related Categories

102-25-0 (1,3,5-Triethylbenzene) Related Products